Cas no 81870-89-5 (Quinazoline, 4-(1-pyrrolidinyl)-)
81870-89-5 structure
Product Name:Quinazoline, 4-(1-pyrrolidinyl)-
CAS No:81870-89-5
MF:C12H13N3
MW:199.251722097397
CID:583494
PubChem ID:16230886
Update Time:2025-04-19
Quinazoline, 4-(1-pyrrolidinyl)- Chemical and Physical Properties
Names and Identifiers
-
- Quinazoline, 4-(1-pyrrolidinyl)-
- 4-pyrrolidin-1-ylquinazoline
- DTXSID30585557
- 81870-89-5
- Z62482986
- Oprea1_024527
- 4-pyrrolidylquinazoline
- SCHEMBL11015775
- 4-(Pyrrolidin-1-yl)quinazoline
- AKOS001367422
-
- Inchi: 1S/C12H13N3/c1-2-6-11-10(5-1)12(14-9-13-11)15-7-3-4-8-15/h1-2,5-6,9H,3-4,7-8H2
- InChI Key: LDQNCSYYQUNMPC-UHFFFAOYSA-N
- SMILES: N1(C2C3C=CC=CC=3N=CN=2)CCCC1
Computed Properties
- Exact Mass: 199.110947427g/mol
- Monoisotopic Mass: 199.110947427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 213
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.6
- Topological Polar Surface Area: 29Ų
Quinazoline, 4-(1-pyrrolidinyl)- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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A. M. Al-Sabagh,F. Z. Yehia,David R. K. Harding,Gh. Eshaq,A. E. ElMetwally Green Chem., 2016,18, 3997-4003
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
81870-89-5 (Quinazoline, 4-(1-pyrrolidinyl)-) Related Products
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